Cas no 110382-21-3 (Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-)
110382-21-3 structure
Product Name:Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-
CAS No:110382-21-3
MF:C21H31NO4
MW:361.475940118461
CID:185981
Update Time:2024-03-01
Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol,decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-
- Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol,decahydro-1,3-dimethyl-, (
- 7,20-Cycloatidane-1,13,15-triol,16,17-epoxy-4,21-dimethyl-, (1a,13S,15b)-
- Gomandonine
- Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol,decahydro-1,3-dimethyl-, [3R-(3a,6b,6aa,6ba,8b,9b,10a,10ab,11a,11ab,13R*,15R*)]-
- Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-
-
- Inchi: 1S/C21H31NO4/c1-18-4-3-15(24)21-13(18)6-11(16(21)22(2)8-18)19-7-12(23)10(5-14(19)21)20(9-26-20)17(19)25/h10-17,23-25H,3-9H2,1-2H3/t10-,11-,12-,13+,14+,15-,16+,17-,18-,19+,20-,21-/m0/s1
- InChI Key: CTSBJRMVTMDDMR-BIIVGHODSA-N
- SMILES: [C@@H]12[C@]34C[C@H](O)[C@H](C[C@H]3[C@@]35[C@@H](O)CC[C@@](C)(CN([C@H]13)C)[C@H]5C2)[C@@]1(CO1)[C@H]4O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- XLogP3: 0.208
Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
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